4-chloro-N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]benzenecarboxamide

• IUPAC Name: 4-chloro-N-[1-[(2,6-dichlorophenyl)methyl]-2-oxopyridin-3-yl]benzamide
• InChI: InChI=1S/C19H13Cl3N2O2/c20-13-8-6-12(7-9-13)18(25)23-17-5-2-10-24(19(17)26)11-14-15(21)3-1-4-16(14)22/h1-10H,11H2,(H,23,25)
• InChI Key: CZEGHIDQPCCPGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=CC=C(C2=O)NC(=O)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C19H13Cl3N2O2
• Molecular Weight: 407.7 g/mol
• CAS No.: 338784-43-3

Description

• IUPAC Name : 4-chloro-N-{1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridin-3-yl}benzamide .

Scientific Research Applications

Hydrogen Bonding in Enaminones
The study of the crystal structures of anticonvulsant enaminones, including compounds structurally similar to 4-chloro-N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]benzenecarboxamide, reveals insights into hydrogen bonding patterns. These compounds exhibit intramolecular hydrogen bonds, forming chains of molecules that impact their molecular structure and properties (Kubicki, Bassyouni, & Codding, 2000).

Antimicrobial Activity of Quinazolinone Derivatives
Research on the synthesis and antimicrobial activity of quinazolinone derivatives, which are structurally related to this compound, has shown potential antibacterial and antifungal properties. This suggests a possible application in developing antimicrobial agents (Naganagowda & Petsom, 2011).

Development of CCR5 Antagonists
The synthesis and characterization of N-allyl-4-piperidyl benzamide derivatives, which are structurally akin to this compound, have led to the development of novel non-peptide CCR5 antagonists. These compounds have shown significant bioactivity, indicating their potential use in therapeutic applications (Cheng De-ju, 2014, 2015).

Synthesis of Naphthyridinone Derivatives
Research on the synthesis of naphthyridinone derivatives from compounds similar to this compound has been conducted. These derivatives have potential applications in various fields due to their unique chemical properties (Medvedeva et al., 2009).

Investigation of Farnesyl Protein Transferase Inhibitors
Studies have been conducted on the synthesis of novel derivatives of compounds structurally related to this compound, exploring their role as farnesyl protein transferase inhibitors. This research is significant for developing new therapeutic agents (Mallams et al., 1998).

Synthesis of Calcium-Channel Antagonist Derivatives
The synthesis of 1,4-dihydropyridine derivatives, structurally similar to this compound, has been studied. These compounds are potential calcium-channel antagonists, indicating their relevance in pharmacological research (Linden, Şafak, Şimşek, & Gündüz, 2011).